Cas no 35986-08-4 (Acetic acid,2,2'-[1,2-ethanediylbis(sulfonyl)]bis-, dimethyl ester (9CI))
35986-08-4 structure
Product Name:Acetic acid,2,2'-[1,2-ethanediylbis(sulfonyl)]bis-, dimethyl ester (9CI)
CAS No:35986-08-4
MF:C8H14O8S2
MW:302.321960926056
CID:309100
PubChem ID:330598
Update Time:2025-04-19
Acetic acid,2,2'-[1,2-ethanediylbis(sulfonyl)]bis-, dimethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2,2'-[1,2-ethanediylbis(sulfonyl)]bis-, dimethyl ester (9CI)
- methyl 2-[2-(2-methoxy-2-oxoethyl)sulfonylethylsulfonyl]acetate
- (ethane-1,2-disulfonyl)-bis-acetic acid dimethyl ester
- AC1L777J
- AG-F-25203
- CTK4H5709
- dimethyl ethane-1,2-disulfonylacetate
- Ethylen-bis-sulfonylessigsaeuremethylester
- METHYL 2-[2-(METHOXYCARBONYLMETHYLSULFONYL)ETHYLSULFONYL]ACETATE
- NSC319679
- 35986-08-4
- DTXSID60317661
- NSC-319679
- Dimethyl 2,2'-(ethane-1,2-diyldisulfonyl)diacetate
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- Inchi: 1S/C8H14O8S2/c1-15-7(9)5-17(11,12)3-4-18(13,14)6-8(10)16-2/h3-6H2,1-2H3
- InChI Key: PIMUOPGZUQUDFF-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)(CCS(CC(=O)OC)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 302.01302
- Monoisotopic Mass: 302.01300975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 120.88
- LogP: 0.32360
Acetic acid,2,2'-[1,2-ethanediylbis(sulfonyl)]bis-, dimethyl ester (9CI) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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